Cas no 2228363-48-0 (2-(1,2-dimethyl-1H-indol-3-yl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-3,3-difluoropropan-1-amine
• CAS No: 2228363-48-0
• MF: C₁₃H₁₆F₂N₂
• MW: 238.276350021362
• CID: 6386153
• PubChem ID: 165853626
• Update Time: 2025-05-26

2-(1,2-dimethyl-1H-indol-3-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)-3,3-difluoropropan-1-amine
• EN300-1969994
• 2228363-48-0

• Inchi： 1S/C13H16F2N2/c1-8-12(10(7-16)13(14)15)9-5-3-4-6-11(9)17(8)2/h3-6,10,13H,7,16H2,1-2H3
• InChI Key： WGBFKKBCWHEDLL-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C2C=CC=CC=2N(C)C=1C)F

Computed Properties

• Exact Mass: 238.12815484g/mol
• Monoisotopic Mass: 238.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 31Ų

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-3,3-difluoropropan-1-amine

2-(1,2-Dimethyl-1H-indol-3-yl)-3,3-difluoropropan-1-amine (CAS No. 2228363-48-0)

Introduction

2-(1,2-Dimethyl-1H-indol-3-yl)-3,3-difluoropropan-1-amine, commonly referred to by its CAS number CAS No. 2228363-48-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science. The molecule consists of an indole ring system substituted with methyl groups and a fluorinated propanamine moiety, which contributes to its distinct chemical properties.

Chemical Structure and Properties

The structure of 2-(1,2-Dimethyl-1H-indol-3-yl)-3,3-difluoropropan-1-amine is characterized by a fused bicyclic indole system with two methyl substituents at the 1 and 2 positions. The indole ring is further substituted at the 3 position with a propanamine group that contains two fluorine atoms at the 3 position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical reactions.

Applications in Drug Discovery

Recent studies have highlighted the potential of CAS No. 2228363-48-0 as a lead compound in drug discovery efforts. The indole core is known for its ability to interact with various biological targets, including enzymes and receptors. The fluorinated propanamine group enhances the molecule's lipophilicity and bioavailability, making it an attractive candidate for developing therapeutic agents targeting conditions such as cancer, inflammation, and neurodegenerative diseases.

Synthesis and Optimization

The synthesis of 2-(1,2-Dimethyl-1H-indol-3-yl)-3,3-difluoropropan-1-amine involves a multi-step process that typically begins with the preparation of the indole ring system. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. Researchers have also explored various substitution patterns and stereochemical modifications to optimize the compound's pharmacokinetic properties.

Biological Activity

Preliminary biological assays have demonstrated that CAS No. 2228363-48-0 exhibits promising activity against several disease-relevant targets. For instance, studies have shown that the compound can inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate neurotransmitter systems makes it a candidate for treating neurological disorders.

Toxicological Considerations

As with any novel chemical entity, understanding the toxicological profile of 2-(1,2-Dimethylindolyl)propanamine derivative is crucial for its safe use in therapeutic applications. Recent toxicological studies have focused on assessing the compound's acute and chronic toxicity profiles in preclinical models. These studies aim to establish safe dosage ranges and identify potential adverse effects associated with long-term exposure.

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